Cas no 10402-70-7 (4-oxopentanoate)

• Product Name: 4-oxopentanoate
• CAS No: 10402-70-7
• MF: C₅H₇O₃
• MW: 115.107281923294
• CID: 5561077
• PubChem ID: 5177120
• Update Time: 2024-03-01

4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• 4-oxopentanoate
• levulininate

• Inchi： 1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8)/p-1
• InChI Key： JOOXCMJARBKPKM-UHFFFAOYSA-M
• SMILES： C([O-])(=O)CCC(=O)C

Computed Properties

• Exact Mass: 115.039519081g/mol
• Monoisotopic Mass: 115.039519081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives